2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(2,4-difluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C14H18F2N2O2/c1-18-6-4-11(5-7-18)17-14(19)9-20-13-3-2-10(15)8-12(13)16/h2-3,8,11H,4-7,9H2,1H3,(H,17,19)
• InChI Key: QWBNACRFSJQPAI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)COC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H18F2N2O2
• Molecular Weight: 284.30 g/mol

Description

2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide, also known as DF-MPAA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DF-MPAA is a synthetic compound that was first synthesized in 2005 by a group of researchers at the University of California, San Francisco. Since its discovery, DF-MPAA has been the subject of extensive research to investigate its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide is not fully understood, but it is believed to work by modulating the activity of certain enzymes and receptors in the brain. 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to inhibit the activity of monoamine oxidase B (MAO-B), an enzyme that is involved in the breakdown of dopamine in the brain. This leads to an increase in dopamine levels, which can improve symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to have a range of biochemical and physiological effects. In addition to its ability to inhibit MAO-B activity, 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been shown to reduce oxidative stress and inflammation in the brain. It has also been shown to improve mitochondrial function, which is important for energy production in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide in lab experiments is its specificity for MAO-B inhibition. This allows researchers to investigate the role of MAO-B in various disease states and to develop new treatments that target this enzyme. However, 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide has some limitations as well. It is a synthetic compound that may not accurately mimic the effects of natural compounds in the body. Additionally, the complex synthesis process and high cost of 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide. One area of focus is the development of new treatments for Parkinson's disease that target MAO-B activity. 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide may also have potential as a treatment for other neurological disorders, such as Alzheimer's disease and Huntington's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide and to identify any potential side effects or limitations of its use.

Synthesis Methods

2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide is synthesized through a multistep process that involves the reaction of 2,4-difluorophenol with ethyl chloroacetate to form 2,4-difluorophenoxyethyl acetate. This intermediate is then reacted with N-methylpiperidine to form the final product, 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide. The synthesis of 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide is a complex process that requires careful control of reaction conditions to achieve high yields and purity.

Scientific Research Applications

2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide has been studied extensively for its potential therapeutic applications. One area of research has focused on its use as a potential treatment for neurological disorders such as Parkinson's disease. Studies have shown that 2-(2,4-difluorophenoxy)-N-(1-methyl-4-piperidinyl)acetamide can protect neurons from oxidative stress and reduce inflammation in the brain, which are key factors in the development of Parkinson's disease.